![molecular formula C5H7BrClNS B1520347 (3-Bromothiophen-2-yl)methanamine hydrochloride CAS No. 1221723-32-5](/img/structure/B1520347.png)
(3-Bromothiophen-2-yl)methanamine hydrochloride
Overview
Description
(3-Bromothiophen-2-yl)methanamine hydrochloride, commonly referred to as BTMH, is an organic compound used in scientific research. It is a colorless, crystalline solid with a molecular weight of 213.08 and a melting point of 160-161°C. BTMH has a wide range of applications in scientific research, including in vivo and in vitro experiments, as well as biochemical and physiological studies.
Scientific Research Applications
Organic Synthesis and Catalysis
A study demonstrated the role of pyridine nitrogen in palladium-catalyzed imine hydrolysis using a compound closely related to (3-Bromothiophen-2-yl)methanamine hydrochloride. This research provided insights into the mechanistic aspects of transition metal-catalyzed hydrolysis of imines, which is crucial for the development of new synthetic methodologies in organic chemistry (Gulraiz Ahmad et al., 2019).
Another study focused on palladium-catalyzed coupling reactions of bromothiophenes, which includes compounds similar to this compound. It explored new activator systems for C-H bond activation adjacent to the sulfur atom, leading to advancements in coupling reaction methodologies (Kei Kobayashi et al., 2005).
Material Science and Photophysics
Research into the ultraviolet photochemistry of bromothiophenes, closely related to the compound of interest, investigated their behavior under UV light. This study contributes to understanding the photophysical properties of thiophene-based compounds, which is valuable for designing materials with specific optical properties (R. Ingle et al., 2017).
Another significant application is found in the synthesis of oligothiophenes through palladium-catalyzed C-H homocoupling of bromothiophenes. This approach is essential for creating well-defined oligothiophenes with applications in organic electronics and photovoltaics (Masabumi Takahashi et al., 2006).
Chemical Analysis and Environmental Studies
- A study on the degradation products of benzophenone-3 in chlorinated seawater pools showed the formation of brominated disinfection byproducts. While not directly related to this compound, this research highlights the environmental impact and behavior of brominated organic compounds in aquatic systems (Tarek Manasfi et al., 2015).
Properties
IUPAC Name |
(3-bromothiophen-2-yl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6BrNS.ClH/c6-4-1-2-8-5(4)3-7;/h1-2H,3,7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXEFLRLJPCFPRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1Br)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50677620 | |
Record name | 1-(3-Bromothiophen-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1221723-32-5 | |
Record name | 1-(3-Bromothiophen-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50677620 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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